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Compound of Interest

3',4'-Dichlorobiphenyl-3-
Compound Name:
carbaldehyde

Cat. No.: B1302698

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is not a substitute for a comprehensive Safety Data Sheet (SDS). All laboratory work
should be conducted in accordance with institutional safety policies and regulations.

Introduction

3',4'-Dichlorobiphenyl-3-carbaldehyde is a biphenyl-based aldehyde with the CAS Number
476490-05-8.[1][2][3][4] Its molecular formula is C13HsCl20, and it has a molecular weight of
251.11 g/mol .[3] This compound serves as a key intermediate in organic synthesis, particularly
in the development of novel therapeutics.[3] Given its structure, which includes a dichlorinated
biphenyl core, this compound warrants careful handling due to potential health and
environmental hazards. This guide provides a comprehensive overview of the known safety
information, handling procedures, and toxicological considerations for 3',4'-Dichlorobiphenyl-
3-carbaldehyde.

Hazard Identification and Classification

While comprehensive toxicological data for 3',4'-Dichlorobiphenyl-3-carbaldehyde is not
readily available, the existing Safety Data Sheet (SDS) and the structural similarity to
polychlorinated biphenyls (PCBs) necessitate a cautious approach. The primary known
hazards are summarized in the table below.
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Hazard Class

GHS Hazard Statement

Skin Sensitization

H317: May cause an allergic skin reaction.[2]

Eye Irritation

H319: Causes serious eye irritation.[2]

Acute Toxicity (Inferred)

May be harmful by ingestion and inhalation.[2]

Respiratory Irritation (Inferred)

Material is irritating to mucous membranes and

upper respiratory tract.[2]

Environmental Hazard (Inferred from PCBS)

H410: Very toxic to aquatic life with long lasting
effects.[3][5][6][71[8]

Carcinogenicity (Inferred from PCBs)

Suspected of causing cancer.[9][10]

Organ Toxicity (Inferred from PCBSs)

May cause damage to organs through
prolonged or repeated exposure.[3][5][6][7][8]

Note: The toxicological properties of this product have not been fully investigated.[2]

Physicochemical and Toxicological Data

Specific quantitative physicochemical and toxicological data for 3',4'-Dichlorobiphenyl-3-

carbaldehyde are limited. The following tables summarize the available information and

highlight the data gaps.

Table 1: Physicochemical Properties
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Property Value Source
CAS Number 476490-05-8 [112][3114]
Molecular Formula Ci3HsCI20 [3]
Molecular Weight 251.11 g/mol [11[3]
Appearance Not specified (likely a solid)
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available
Vapor Pressure Data not available
Table 2: Toxicological Data
Endpoint Value Species Route Source
LDso (Lethal Data not
Dose, 50%) available
LCso (Lethal
) Data not
Concentration, )
available
50%)
Skin May cause an
Irritation/Sensitiz  allergic skin Dermal [2]
ation reaction.
o Causes serious
Eye Irritation Ocular [2]

eye irritation.

Experimental Protocols: Safe Handling and
Emergency Procedures

Due to the hazardous nature of this compound, strict adherence to safety protocols is
mandatory. The following procedures are based on best practices for handling particularly
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hazardous substances and polychlorinated biphenyls.

Personal Protective Equipment (PPE)

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Always inspect
gloves for integrity before use and wash hands thoroughly after handling.

o Eye Protection: Chemical safety goggles or a face shield are required.

» Skin and Body Protection: A lab coat must be worn. For procedures with a higher risk of
splashing, consider a chemical-resistant apron or suit.

o Respiratory Protection: All work should be conducted in a certified chemical fume hood to
avoid inhalation of dust or vapors.

Engineering Controls

» Ventilation: A properly functioning chemical fume hood is essential for all manipulations of
this compound.

o Safety Equipment: A safety shower and eyewash station must be readily accessible in the
work area.

Handling and Storage

» General Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapor.
Use the smallest quantity of the chemical necessary for the experiment.

o Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-
ventilated area. Keep away from incompatible materials such as strong oxidizing agents,
strong acids, and strong bases.[2]

Spill and Leak Procedures

o Evacuate: Immediately evacuate the area and alert others.

o Ventilate: Ensure the area is well-ventilated, if safe to do so.
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o Contain: Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Collect: Carefully collect the absorbed material and any contaminated soil or surfaces into a
sealed, labeled container for hazardous waste disposal.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

» Report: Report the spill to the appropriate environmental health and safety personnel.

Waste Disposal

« All waste containing 3',4'-Dichlorobiphenyl-3-carbaldehyde must be disposed of as
hazardous waste.

o Collect waste in a designated, sealed, and properly labeled container.

o Follow all institutional, local, and national regulations for hazardous waste disposal.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[2]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation or a rash
occurs.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[2]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Potential Toxicological Mechanism: Aryl
Hydrocarbon Receptor (AhR) Signaling Pathway
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Dichlorinated biphenyls are known to exert their toxic effects through the activation of the aryl
hydrocarbon receptor (AhR), a ligand-activated transcription factor.[1][9][10][11] The binding of
compounds like 3',4'-Dichlorobiphenyl-3-carbaldehyde to AhR can lead to a cascade of
cellular events, including the altered expression of genes involved in metabolism and cellular
stress responses.

AhR Complex
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Activated AhR Complex

vvvvvvvvvv AhR-ARNT Complex
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(Toxicity, Carcinogenesis) )

Click to download full resolution via product page
Caption: Aryl Hydrocarbon Receptor (AhR) Signaling Pathway.

Experimental Workflow for Safe Handling

The following diagram outlines a logical workflow for handling 3',4'-Dichlorobiphenyl-3-
carbaldehyde in a research setting.
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Caption: Safe Handling Workflow for Hazardous Chemicals.
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Conclusion

3',4'-Dichlorobiphenyl-3-carbaldehyde is a valuable research chemical that requires careful
and informed handling. While specific toxicological data is lacking, its chemical structure
suggests potential for significant health and environmental hazards. By adhering to the
stringent safety protocols outlined in this guide, including the use of appropriate personal
protective equipment, engineering controls, and emergency preparedness, researchers can
minimize the risks associated with its use. A thorough understanding of its potential
toxicological mechanisms, such as the activation of the aryl hydrocarbon receptor, further
underscores the importance of a cautious and well-planned experimental approach.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. researchgate.net [researchgate.net]

. matrixscientific.com [matrixscientific.com]

. 3',/4'-Dichlorobiphenyl-3-carbaldehyde|CAS 476490-05-8 [benchchem.com]
. 2abiotech.net [2abiotech.net]

. ehs.yale.edu [ehs.yale.edu]

. epa.gov [epa.gov]

. hse.gov.uk [hse.gov.uk]

. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

°
(o] (0] ~ (o)) ()] EEN w N =

. researchgate.net [researchgate.net]
e 10. Signaling network map of the aryl hydrocarbon receptor - PMC [pmc.ncbi.nlm.nih.gov]

e 11. Canonical and non-canonical aryl hydrocarbon receptor signaling pathways - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Safety and Handling of 3',4'-Dichlorobiphenyl-3-
carbaldehyde: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1302698?utm_src=pdf-body
https://www.benchchem.com/product/b1302698?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Schematic-representation-of-AhR-canonical-signaling-pathway-AhR-forms-a-complex_fig1_380647367
https://www.matrixscientific.com/sds/MxMSDS_144220.pdf
https://www.benchchem.com/product/B1302698
https://www.2abiotech.net/show_product.html?pro_id=124663
https://ehs.yale.edu/sites/default/files/files/pcb-equipment-policy.pdf
https://www.epa.gov/pcbs/steps-safe-pcb-abatement-activities
https://www.hse.gov.uk/pubns/msa19.htm
https://riskmanagement.sites.olt.ubc.ca/files/2015/11/PCB-Containing-Equipment-Management-2015.pdf
https://www.researchgate.net/figure/Aryl-hydrocarbon-receptor-signaling-pathway_fig1_51545241
https://pmc.ncbi.nlm.nih.gov/articles/PMC5143322/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7158745/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7158745/
https://www.benchchem.com/product/b1302698#3-4-dichlorobiphenyl-3-carbaldehyde-safety-and-handling
https://www.benchchem.com/product/b1302698#3-4-dichlorobiphenyl-3-carbaldehyde-safety-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1302698#3-4-dichlorobiphenyl-3-carbaldehyde-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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